Cas no 1210880-30-0 (2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide
• CAS No: 1210880-30-0
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 6042447
• PubChem ID: 45559179
• Update Time: 2025-10-28

2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide
• 2,5-dimethyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]furan-3-carboxamide
• 2,5-dimethyl-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)furan-3-carboxamide
• VU0522245-1
• F5831-6909
• 2,5-dimethyl-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)furan-3-carboxamide
• AKOS024520516
• 1210880-30-0

• Inchi： 1S/C18H24N2O2S/c1-13-10-17(14(2)22-13)18(21)19-11-15-5-7-20(8-6-15)12-16-4-3-9-23-16/h3-4,9-10,15H,5-8,11-12H2,1-2H3,(H,19,21)
• InChI Key： SRQMXGSPYIRCQZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2CCN(CC3SC=CC=3)CC2)=O)=C1C

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.7Ų

Additional information on 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide

Comprehensive Overview of 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide (CAS No. 1210880-30-0)

2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide (CAS No. 1210880-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique combination of furan and piperidine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide includes a thiophene ring linked to a piperidine scaffold, further connected to a dimethylfuran carboxamide group. This intricate architecture contributes to its versatility in synthetic chemistry and medicinal applications. The presence of the thiophene ring enhances its electronic properties, making it valuable in the development of novel materials and bioactive molecules.

One of the key areas of interest for CAS No. 1210880-30-0 is its potential role in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in CNS-active compounds, and the addition of the furan-3-carboxamide group may influence receptor binding affinity. Recent studies have explored its interactions with neurotransmitter receptors, sparking discussions in neuroscience and pharmacology forums.

In addition to pharmaceutical applications, 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide has been investigated for its utility in organic electronics. The thiophene and furan components are known for their conductive properties, making this compound a candidate for use in organic semiconductors and solar cell materials. Researchers are examining its photophysical characteristics to optimize performance in next-generation devices.

The synthesis of CAS No. 1210880-30-0 typically involves multi-step organic reactions, including amidation and N-alkylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methodologies are frequently discussed in synthetic chemistry communities, reflecting the growing demand for efficient and scalable production routes.

From a commercial perspective, 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its market demand is driven by ongoing studies in drug discovery and material science, with increasing inquiries from academic and industrial sectors. Pricing and availability often depend on purity grades and batch sizes, making it essential for buyers to verify specifications.

Safety and handling guidelines for CAS No. 1210880-30-0 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, researchers are advised to consult material safety data sheets (MSDS) for detailed risk assessments. Regulatory compliance varies by region, and users should ensure adherence to local chemical management policies.

Future research directions for 2,5-dimethyl-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)furan-3-carboxamide may explore its structure-activity relationships (SAR) in greater depth, particularly in the context of neurological disorders and organic electronics. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new applications, reinforcing its importance in interdisciplinary research.

In summary, CAS No. 1210880-30-0 represents a compelling subject of study due to its multifaceted chemical properties and broad applicability. Whether in pharmaceutical development or advanced material engineering, this compound continues to inspire innovation and scientific inquiry. Researchers and industry professionals alike are encouraged to stay updated on the latest findings and technological advancements related to this versatile molecule.